Cas no 2097932-71-1 (4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride)

• Product name: 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride
• CAS No: 2097932-71-1
• MF: C₁₁H₁₉ClN₂O
• MW: 230.734361886978
• CID: 5105578

4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(2-methylpropyl)-2-(2-pyrrolidinyl)-, hydrochloride (1:2)
• 4-(2-Methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride
• 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride

• Inchi： 1S/C11H18N2O.ClH/c1-8(2)6-9-7-14-11(13-9)10-4-3-5-12-10;/h7-8,10,12H,3-6H2,1-2H3;1H
• InChI Key： BXRKJSKCFXYSFT-UHFFFAOYSA-N
• SMILES： C(C1=COC(C2NCCC2)=N1)C(C)C.Cl

Additional information on 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride

Introduction to 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride (CAS No. 2097932-71-1)

4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2097932-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines a pyrrolidine moiety with an oxazole ring, forming a structurally unique framework that has garnered attention for its potential biological activities. The compound's dihydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical and pharmacological studies.

The pyrrolidine group in 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in this molecule suggests a possible role in modulating metabolic pathways or binding to specific proteins. The oxazole ring, on the other hand, is another pharmacologically relevant scaffold that has been explored for its antimicrobial, anti-inflammatory, and even anticancer properties. The combination of these two heterocyclic systems in a single molecule may confer synergistic effects, enhancing its therapeutic potential.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds that can interact with multiple targets or exhibit novel mechanisms of action. The synthesis and characterization of 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride align with this trend, as it represents a carefully designed molecule aimed at addressing complex biological challenges. The methylpropyl substituent at the 4-position of the oxazole ring may influence the compound's physicochemical properties, such as lipophilicity and solubility, which are critical factors in drug formulation and bioavailability.

In the context of current research, heterocyclic compounds like 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride are being extensively studied for their potential applications in treating neurological disorders, infectious diseases, and chronic conditions. The pyrrolidine-pyrrolidine interaction within this molecule could be particularly relevant for modulating central nervous system (CNS) pathways, given the known role of pyrrolidine derivatives in neurotransmitter systems. Furthermore, the oxazole moiety has been implicated in various pharmacological activities, including antiviral and anti-inflammatory effects.

The dihydrochloride salt form of this compound not only improves its handling and storage but also ensures consistent activity in vitro and in vivo. This is particularly important for preclinical studies where reproducibility and reliability are paramount. Researchers have been leveraging computational methods to predict the binding affinity of such compounds to biological targets, which has accelerated the identification of lead candidates for further development. The structural features of 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride, including the placement of functional groups and the overall geometry of the molecule, are likely to play a crucial role in determining its interaction with proteins and enzymes.

One area of active investigation is the use of 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride as a scaffold for developing novel therapeutic agents. By modifying specific regions of the molecule or exploring analogs with different substituents, researchers aim to optimize its pharmacological profile. For instance, altering the substitution pattern on the pyrrolidine ring could enhance binding to a particular target or alter metabolic stability. Similarly, changes to the oxazole ring might influence electronic properties or bioavailability.

The compound's potential applications extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in chemical probes or tool compounds that can help elucidate biological pathways. By studying how 4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride interacts with cellular components, scientists can gain insights into disease mechanisms and identify new drug targets. This approach is particularly valuable in complex diseases where multiple pathways are involved.

In conclusion,4-(2-methylpropyl)-2-(pyrrolidin-2-yl)-1,3-oxazole dihydrochloride (CAS No. 2097932-71-1) represents a promising candidate for further exploration in pharmaceutical research. Its combination of known pharmacophores—pyrrolidine, oxazole, and methylpropyl substituents—provides a rich foundation for developing novel therapeutics with diverse applications. As research continues to uncover new biological targets and mechanisms, this compound may play an important role in addressing unmet medical needs.